Cas no 122670-61-5 ((2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol)

• Product Name: (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol
• CAS No: 122670-61-5
• MF: C₁₃H₁₀BrF₃O₂
• MW: 335.116513729095
• CID: 1092209
• PubChem ID: 15614956
• Update Time: 2025-06-27

(2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol
• [2-bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl]methanol
• 122670-61-5
• AGCYPXXCHXIDCG-UHFFFAOYSA-N
• SCHEMBL9491008

• Inchi： 1S/C13H10BrF3O2/c1-19-11-5-3-7-8(12(11)13(15,16)17)2-4-10(14)9(7)6-18/h2-5,18H,6H2,1H3
• InChI Key： AGCYPXXCHXIDCG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(F)(F)F)C(=CC=C2C=1CO)OC

Computed Properties

• Exact Mass: 333.98163g/mol
• Monoisotopic Mass: 333.98163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol

Comprehensive Overview of (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol (CAS No. 122670-61-5)

The compound (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol (CAS No. 122670-61-5) is a highly specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structural features, including a bromine substituent, a methoxy group, and a trifluoromethyl group, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

One of the key reasons for the growing attention toward (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol is its role in the development of small-molecule inhibitors and fluorescent probes. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. Additionally, the bromine atom offers a reactive site for further functionalization, enabling the creation of diverse derivatives for targeted applications.

In recent years, the demand for high-purity intermediates like 122670-61-5 has surged, driven by advancements in precision medicine and green chemistry. Researchers are exploring sustainable synthesis routes to produce this compound with minimal environmental impact. This aligns with the global shift toward eco-friendly chemical processes, a topic frequently searched in scientific databases and AI-driven platforms.

The compound's naphthalene core contributes to its aromatic stability and electronic properties, making it a candidate for organic electronics and photovoltaic materials. Its ability to absorb and emit light in specific wavelengths has sparked interest in applications such as OLEDs and sensors. These attributes are often highlighted in discussions about next-generation materials, a trending topic in both academic and industrial circles.

From a synthetic perspective, (2-Bromo-6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)methanol requires careful handling due to its reactive functional groups. However, it is not classified as hazardous under standard safety guidelines. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. This information is crucial for laboratories and manufacturers seeking to optimize their workflows while adhering to safety protocols.

In conclusion, CAS No. 122670-61-5 represents a versatile and valuable compound in modern chemistry. Its applications span from drug discovery to advanced materials, reflecting its broad utility. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.